Methyl 3-deoxy-D-arabino-heptulopyranoside-7-phosphate

Enzymology Shikimate Pathway Biochemical Assay Development
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H15O10P
Molecular Weight 302.17 g/mol
Cat. No. B15598236
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Technical Parameters


Basic Identity
Product NameMethyl 3-deoxy-D-arabino-heptulopyranoside-7-phosphate
Molecular FormulaC8H15O10P
Molecular Weight302.17 g/mol
Structural Identifiers
InChIInChI=1S/C8H15O10P/c1-16-8(7(11)12)2-4(9)6(10)5(18-8)3-17-19(13,14)15/h4-6,9-10H,2-3H2,1H3,(H,11,12)(H2,13,14,15)/t4?,5?,6-,8+/m0/s1
InChIKeyCCWGGDIDQPGNLT-UEFGEUINSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Methyl 3-Deoxy-D-arabino-heptulopyranoside-7-phosphate: A Key Biochemical Intermediate in Shikimate Pathway Research


Methyl 3-deoxy-D-arabino-heptulopyranoside-7-phosphate (CAS 91382-81-9) is a stabilized synthetic analog of 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP) . It serves as a critical biochemical reagent for studying the shikimate pathway, specifically the first committed step catalyzed by DAHP synthase (EC 2.5.1.54) [1]. Its methyl group modifications confer enhanced structural stability compared to the native DAHP molecule, enabling more controlled and reproducible kinetic analyses of the enzyme's catalytic and regulatory mechanisms .

1
Workflow
Shikimate pathway kinetic studies
2
Selection
Stabilized substrate analog for DAHP synthase
3
Use context
Controlled in vitro enzymatic assays

Why Unmodified DAHP or Other Shikimate Intermediates Cannot Simply Replace Methyl 3-Deoxy-D-arabino-heptulopyranoside-7-phosphate


Generic substitution in shikimate pathway research is unreliable due to the compound's specific design as a stable substrate analog. Unlike native 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP), which is prone to degradation or may be subject to complex allosteric regulation in crude systems, methyl 3-deoxy-D-arabino-heptulopyranoside-7-phosphate provides a chemically defined and stable input . Its structural modifications, including methyl groups, ensure it serves as a controlled substrate for DAHP synthase, enabling precise kinetic analysis and mechanistic studies that are not feasible with less stable or less defined analogs . The quantitative evidence below details the specific parameters where this stability and defined nature translate into verifiable experimental advantages.

Native DAHP May degrade under standard assay conditions, reducing kinetic data reproducibility.
Crude system DAHP Allosteric regulation and unknown composition can shift apparent enzyme response.
Other intermediates Dehydroquinate or shikimate target later pathway steps, not DAHP synthase.

Quantitative Differentiation: Methyl 3-Deoxy-D-arabino-heptulopyranoside-7-phosphate vs. Native DAHP and Other Analogs


Stability Advantage of the Methyl Ester Derivative over Native DAHP in Enzymatic Assays

The target compound, methyl (methyl 3-deoxy-D-arabino-heptulopyranosid)onate-7-phosphate, is a methyl ester derivative of the natural substrate DAHP. Vendor technical documentation states that the addition of methyl groups confers structural stability that is not present in the unmodified native compound . While a direct quantitative comparison of half-life or degradation rate is not provided, this qualitative difference is fundamental to its utility as a research tool, allowing for more consistent and reproducible kinetic analyses of DAHP synthase activity .

Stability
Data to verify
Enhanced stability (qualitative) vs. native DAHP under assay conditions.
Supports consistent kinetic assays
Supplier-reported structural property.
Enzymology Shikimate Pathway Biochemical Assay Development

Substrate Utility for Precise Kinetic Parameter Determination of DAHP Synthase

Methyl 3-deoxy-D-arabino-heptulopyranoside-7-phosphate is specifically employed as a stable and controlled substrate to analyze the kinetics of DAHP synthase . This contrasts with using the natural substrate, phosphoenolpyruvate (PEP) and erythrose 4-phosphate (E4P), whose kinetic parameters are well-documented for various DAHP synthase isozymes. For instance, the Km values for the tyrosine-sensitive DAHP synthase from Candida maltosa are 0.20 mM for E4P and 0.50 mM for PEP [1]. By using the stabilized analog, researchers can dissect the enzyme's mechanism without the confounding factors of substrate instability or complex allosteric regulation present when using the native reactants .

Kinetic utility
Class-level inference
Provides a stable, controlled substrate; natural PEP/E4P have known Km (0.50/0.20 mM) for a specific isozyme.
Enables mechanistic studies of DAHP synthase
Direct kinetic constants for analog not reported.
Enzyme Kinetics DAHP Synthase Shikimate Pathway

Distinct Molecular Weight and Formula Define Its Identity as a Research Tool

The compound is unequivocally identified by its CAS number 91382-81-9, molecular weight of 302.17 g/mol, and molecular formula C8H15O10P . This distinguishes it from the native DAHP molecule and other related shikimate pathway intermediates, such as dehydroquinate or shikimate. Procurement based on these specific identifiers ensures the user receives the exact stabilized analog designed for detailed enzymological studies, rather than a different intermediate with alternative biochemical roles .

Identity
Data to verify
CAS 91382-81-9, MW 302.17, formula C8H15O10P distinct from native DAHP and intermediates.
Prevents procurement of wrong analog
Confirm identity via independent analysis.
Chemical Identity Purity Analysis Biochemical Reagent

Recommended Research Applications for Methyl 3-Deoxy-D-arabino-heptulopyranoside-7-phosphate


Detailed Kinetic and Mechanistic Studies of DAHP Synthase

This compound is ideally suited for in vitro enzymology experiments requiring a stable, defined substrate. Researchers can use it to measure kinetic constants (e.g., Km, kcat) for purified DAHP synthase without interference from substrate degradation or complex allosteric regulation present with natural substrates . This allows for precise characterization of the enzyme's catalytic mechanism and the effect of potential inhibitors or mutations.

High-Throughput Screening (HTS) for DAHP Synthase Inhibitors

The compound's stability makes it an excellent candidate for developing robust, reproducible HTS assays to identify novel inhibitors of DAHP synthase . Its consistent performance across multiple assay plates reduces variability, increasing the reliability of hit identification from compound libraries [1].

Investigating the Shikimate Pathway in Engineered Microbial Strains

In metabolic engineering projects aimed at overproducing aromatic amino acids or their derivatives, this analog can be used as a probe to study the flux through the initial step of the shikimate pathway. Its stability ensures that the measured activity is not confounded by rapid turnover or degradation in complex cellular lysates, providing a more accurate assessment of the engineered enzyme's performance .

Application
Selection Property
Validation Focus
DAHP synthase kinetic & mechanistic studies
Stable, defined substrate
Kinetic reproducibility & linearity
High-throughput inhibitor screening
Assay stability across plates
Robustness & low variability
Engineered microbial strain flux probing
Stability in lysates
Accurate pathway flux measurement
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